2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate

• Molecular Formula: C14H14ClNO2S
• Molecular Weight: 295.8 g/mol
• IUPAC Name: (2,3,5-trimethylphenyl) 2-chloro-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C14H14ClNO2S/c1-7-5-8(2)9(3)11(6-7)18-13(17)12-10(4)16-14(15)19-12/h5-6H,1-4H3
• InChI Key: BSKXVCXKBWPBMD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)OC(=O)C2=C(N=C(S2)Cl)C)C)C

Description

2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate, also known as TPTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate varies depending on its application. In medicine, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate has been shown to inhibit the activity of various enzymes and proteins involved in cancer cell growth and inflammation. In agriculture, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate acts as a potent inhibitor of fungal and bacterial cell growth by disrupting their cell membranes and metabolic pathways. In material science, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate acts as a ligand to form coordination complexes with metal ions, which can be used to synthesize novel materials.
Biochemical and Physiological Effects:
2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate has been shown to have various biochemical and physiological effects, depending on its concentration and application. In medicine, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate has been shown to induce apoptosis (programmed cell death) in cancer cells and reduce inflammation by inhibiting the production of inflammatory cytokines. In agriculture, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate has been shown to have low toxicity to animals and humans, making it a safe and effective pesticide and fungicide. In material science, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate has been shown to have high thermal stability and can be used as a precursor for the synthesis of novel materials with unique properties.

Advantages and Limitations for Lab Experiments

2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate has several advantages for use in lab experiments, including its high purity, stability, and low toxicity. However, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate also has some limitations, such as its relatively high cost and limited availability in some regions. Additionally, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate may require specialized equipment and expertise for its synthesis and handling, which may limit its use in some labs.

Future Directions

There are several potential future directions for the study of 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate. In medicine, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate could be further studied for its potential applications in the treatment of other diseases, such as autoimmune disorders and viral infections. In agriculture, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate could be further studied for its potential applications in sustainable agriculture and crop protection. In material science, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate could be further studied for its potential applications in the development of new materials for energy storage, catalysis, and sensing.
Conclusion:
In conclusion, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions have been discussed in this paper. 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate has shown promising results in medicine, agriculture, and material science, and further research is needed to fully explore its potential.

Synthesis Methods

2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate can be synthesized using a variety of methods, including the reaction of 2,3,5-trimethylphenylamine with carbon disulfide, followed by chlorination and esterification. Another method involves the reaction of 2,3,5-trimethylphenylamine with thionyl chloride, followed by the addition of 2-chloro-4-methylthiazole-5-carboxylic acid and triethylamine. Both methods result in the formation of 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate, which can be purified using various techniques, such as recrystallization and column chromatography.

Scientific Research Applications

2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate has been studied extensively for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate has shown promising results in the treatment of cancer, bacterial infections, and inflammation. In agriculture, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate has been used as a pesticide and fungicide due to its ability to inhibit the growth of plant pathogens. In material science, 2,3,5-Trimethylphenyl2-chloro-4-methyl-1,3-thiazole-5-carboxylate has been used as a precursor for the synthesis of novel materials, such as metal-organic frameworks.